Cas no 1189991-45-4 (2-({8-ethyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl}sulfanyl)-N-(4-fluorophenyl)acetamide)

• Product Name: 2-({8-ethyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl}sulfanyl)-N-(4-fluorophenyl)acetamide
• CAS No: 1189991-45-4
• MF: C₂₃H₂₅FN₄OS
• MW: 424.534207105637
• CID: 5343236
• Update Time: 2025-06-25

2-({8-ethyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl}sulfanyl)-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((8-ethyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(4-fluorophenyl)acetamide
• 2-({8-ETHYL-3-PHENYL-1,4,8-TRIAZASPIRO[4.5]DECA-1,3-DIEN-2-YL}SULFANYL)-N-(4-FLUOROPHENYL)ACETAMIDE
• 2-[(8-ethyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio]-N-(4-fluorophenyl)acetamide
• 2-[(8-ethyl-2-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide
• 2-({8-ethyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl}sulfanyl)-N-(4-fluorophenyl)acetamide

• Inchi： 1S/C23H25FN4OS/c1-2-28-14-12-23(13-15-28)26-21(17-6-4-3-5-7-17)22(27-23)30-16-20(29)25-19-10-8-18(24)9-11-19/h3-11H,2,12-16H2,1H3,(H,25,29)
• InChI Key： IVFYOTSLLJRFHA-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)F)=O)C1C(C2C=CC=CC=2)=NC2(CCN(CC)CC2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 660
• XLogP3: 3.8
• Topological Polar Surface Area: 82.4

Additional information on 2-({8-ethyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl}sulfanyl)-N-(4-fluorophenyl)acetamide

2-({8-Ethyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl}sulfanyl)-N-(4-fluorophenyl)acetamide: A Comprehensive Overview

The compound with CAS No. 1189991-45-4, known as 2-{[8-Ethyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}-N-(4-fluorophenyl)acetamide, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its potential applications in the development of novel therapeutic agents.

The molecular structure of this compound is characterized by a spirocyclic system, which consists of a triazaspiro[4.5]deca framework. This spirocyclic core is further substituted with an ethyl group at the 8-position and a phenyl group at the 3-position. The sulfanyl group (-S-) bridges the spirocyclic system to an acetamide moiety, which is attached to a 4-fluorophenyl group. This combination of functional groups contributes to the compound's unique chemical properties and biological activity.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed advanced synthetic methodologies to construct the spirocyclic core, including multi-component reactions and ring-closing strategies. The incorporation of fluorine at the para position of the phenyl group in the acetamide moiety has been shown to enhance the compound's lipophilicity and bioavailability, making it a promising candidate for drug delivery systems.

Pharmacological studies have demonstrated that 2-{[8-Ethyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}-N-(4-fluorophenyl)acetamide exhibits potent inhibitory activity against various enzymes and receptors associated with inflammatory diseases and cancer. For instance, preclinical trials have shown that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways.

In addition to its enzymatic activity, this compound has also been investigated for its potential as an anticancer agent. Recent findings suggest that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. These results have prompted further research into its mechanism of action and potential for use in chemotherapy regimens.

The development of this compound has also been influenced by advancements in computational chemistry and molecular modeling techniques. Researchers have utilized docking studies and molecular dynamics simulations to predict its binding affinity to target proteins and optimize its pharmacokinetic properties. These computational tools have significantly accelerated the drug discovery process and provided valuable insights into the compound's therapeutic potential.

Moreover, the environmental impact of this compound has been a topic of interest among researchers. Studies have been conducted to assess its biodegradability and toxicity profiles under various conditions. Preliminary results indicate that it exhibits low toxicity towards non-target organisms, making it a safer option for therapeutic applications compared to some conventional drugs.

In conclusion, 2-{[8-Ethyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yli}sulfanyl}-N-(4-fluorophenyl)acetamide (CAS No. 1189991